Cas no 501427-87-8 (2-3-(Trifluoromethyl)PhenylBenzonitrile)
501427-87-8 structure
Product Name:2-3-(Trifluoromethyl)PhenylBenzonitrile
CAS No:501427-87-8
MF:C14H8F3N
MW:247.215233802795
MDL:MFCD05978897
CID:1559842
PubChem ID:1392264
Update Time:2025-04-21
2-3-(Trifluoromethyl)PhenylBenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(trifluoromethyl)phenyl]benzonitrile
- 3'-(Trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile
- ACMC-209kka
- AC1LRC4P
- CTK8B1759
- MolPort-000-930-582
- ANW-30920
- 3'-(Trifluoromethyl)[1,1'-biphenyl]-
- 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-carbonitrile
- AKOS004118648
- BVA42787
- DTXSID30362608
- BS-28589
- MTFLHNLORJOMIW-UHFFFAOYSA-N
- 501427-87-8
- MFCD05978897
- CS-0210702
- 2-3-(Trifluoromethyl)PhenylBenzonitrile
-
- MDL: MFCD05978897
- Inchi: 1S/C14H8F3N/c15-14(16,17)12-6-3-5-10(8-12)13-7-2-1-4-11(13)9-18/h1-8H
- InChI Key: MTFLHNLORJOMIW-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1C=CC=CC=1C#N)(F)F
Computed Properties
- Exact Mass: 247.06088375g/mol
- Monoisotopic Mass: 247.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 23.8Ų
2-3-(Trifluoromethyl)PhenylBenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB310540-1 g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
501427-87-8 | 98% | 1g |
€144.00 | 2023-04-26 | |
| abcr | AB310540-5 g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
501427-87-8 | 98% | 5g |
€348.00 | 2023-04-26 | |
| TRC | T901098-50mg |
2-[3-(Trifluoromethyl)Phenyl]Benzonitrile |
501427-87-8 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901098-100mg |
2-[3-(Trifluoromethyl)Phenyl]Benzonitrile |
501427-87-8 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T901098-500mg |
2-[3-(Trifluoromethyl)Phenyl]Benzonitrile |
501427-87-8 | 500mg |
$ 95.00 | 2022-06-02 | ||
| abcr | AB310540-1g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
501427-87-8 | 98% | 1g |
€144.00 | 2025-02-17 | |
| abcr | AB310540-5g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
501427-87-8 | 98% | 5g |
€348.00 | 2025-02-17 | |
| A2B Chem LLC | AG19832-1g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile |
501427-87-8 | 98% | 1g |
$75.00 | 2024-04-19 | |
| A2B Chem LLC | AG19832-5g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile |
501427-87-8 | 98% | 5g |
$209.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1281372-1g |
2-[3-(Trifluoromethyl)phenyl]benzonitrile |
501427-87-8 | 98% | 1g |
¥734.00 | 2024-05-11 |
2-3-(Trifluoromethyl)PhenylBenzonitrile Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
501427-87-8 (2-3-(Trifluoromethyl)PhenylBenzonitrile) Related Products
- 917839-51-1([1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)-)
- 1261801-52-8(4,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)
- 501663-25-8([1,1':2',1''-Terphenyl]-4',5'-dicarbonitrile, 4,4''-bis(trifluoromethyl)-)
- 91748-21-9(2-4-(Trifluoromethyl)phenylbenzonitrile)
- 676449-36-8([1,1':2',1''-Terphenyl]-4',5'-dicarbonitrile, 3,3''-bis(trifluoromethyl)-)
- 1261444-03-4(6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile)
- 1261855-25-7(6,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)
- 1261858-47-2(3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile)
- 1261732-70-0(3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)
- 1261632-69-2(5,4'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk